Cas no 53601-88-0 (1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-)

• Product Name: 1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-
• CAS No: 53601-88-0
• MF: C₄H₄Cl₂N₂O
• MW: 166.993358612061
• CID: 356876
• PubChem ID: 12329617
• Update Time: 2025-04-19

1,2,5-Oxadiazole, 3,4-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-
• 3,4-bis(chloromethyl)-1,2,5-oxadiazole
• SCHEMBL8475374
• FT-0712054
• 53601-88-0
• AKOS006383622
• DTXSID10490332
• 3,4-bis(chloromethyl}furazan

• Inchi： 1S/C4H4Cl2N2O/c5-1-3-4(2-6)8-9-7-3/h1-2H2
• InChI Key： SECPUWPTTFABIZ-UHFFFAOYSA-N
• SMILES： ClCC1C(CCl)=NON=1

Computed Properties

• Exact Mass: 165.97022
• Monoisotopic Mass: 165.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92